4-chloro-N'-[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]benzohydrazide

• IUPAC Name: 4-chloro-N'-[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]benzohydrazide
• InChI: InChI=1S/C16H11ClN2O3/c17-11-7-5-10(6-8-11)15(20)19-18-9-14-12-3-1-2-4-13(12)16(21)22-14/h1-9,18H,(H,19,20)/b14-9-
• InChI Key: VBYDCLIAAUDOMG-ZROIWOOFSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CNNC(=O)C3=CC=C(C=C3)Cl)OC2=O
• Isomeric SMILES: C1=CC=C2C(=C1)/C(=C/NNC(=O)C3=CC=C(C=C3)Cl)/OC2=O
• Molecular Formula: C16H11ClN2O3
• Molecular Weight: 314.72 g/mol

Description

Compound “4-chloro-N'-[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]benzohydrazide” is a chemical entity registered in the PubChem database. It is known for its unique chemical structure and properties, which make it valuable in various scientific and industrial applications.

Preparation Methods

The synthesis of compound “4-chloro-N'-[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]benzohydrazide” involves specific synthetic routes and reaction conditions. One common method includes the reaction of phosgene with four equivalents of imidazole under anhydrous conditions . This reaction yields the desired compound along with imidazolium chloride as a byproduct. The crystalline product can be obtained in approximately 90% yield by removing the side product and solvent .

Chemical Reactions Analysis

Compound “4-chloro-N'-[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]benzohydrazide” undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form various oxidized products.

Reduction: It can also undergo reduction reactions, leading to the formation of reduced derivatives.

Substitution: Substitution reactions are common, where specific functional groups in the compound are replaced by other groups.

Common Reagents and Conditions: The reactions typically involve reagents such as phosgene, imidazole, and other nucleophiles or bases under anhydrous conditions.

Major Products: The major products formed from these reactions include amides, carbamates, and ureas.

Scientific Research Applications

Compound “4-chloro-N'-[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]benzohydrazide” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis, particularly for the coupling of amino acids in peptide synthesis.

Biology: The compound is employed in various biological assays to study its effects on different biological systems.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of compound “4-chloro-N'-[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]benzohydrazide” involves its interaction with specific molecular targets and pathways. It functions by inhibiting certain enzymes or receptors, leading to the desired biological or chemical effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Compound “4-chloro-N'-[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]benzohydrazide” can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

Phosgene: Used in the synthesis of compound "this compound".

Imidazole: A key reagent in the preparation of the compound.

Carbonyldiimidazole: Another compound with similar chemical properties and applications.

These similar compounds share some chemical characteristics with “this compound” but differ in their specific applications and properties.